Cas no 51575-85-0 (3-Heptyne, 7-chloro-)
3-Heptyne, 7-chloro- structure
Product Name:3-Heptyne, 7-chloro-
CAS No:51575-85-0
MF:C7H11Cl
MW:130.615241289139
CID:377803
PubChem ID:142856
Update Time:2025-04-19
3-Heptyne, 7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptyne, 7-chloro-
- 7-CHLORO-3-HEPTYNE
- 7-chlorohept-3-yne
- 3-Heptyne,7-chloro
- 51575-85-0
- NFSWUGZOVBYRKR-UHFFFAOYSA-N
- DTXSID80199527
- SCHEMBL936156
- AKOS006275643
- 7-chloro-hept-3-yne
- FT-0640007
-
- Inchi： 1S/C7H11Cl/c1-2-3-4-5-6-7-8/h2,5-7H2,1H3
- InChI Key： NFSWUGZOVBYRKR-UHFFFAOYSA-N
- SMILES： ClCCCC#CCC
Computed Properties
- Exact Mass: 130.05500
- Monoisotopic Mass: 130.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9921 (estimate)
- Boiling Point: 189.49°C (estimate)
- Refractive Index: 1.4517
- PSA: 0.00000
- LogP: 2.41880
3-Heptyne, 7-chloro- Customs Data
- HS CODE：2903299090
- Customs Data：
China Customs Code:
2903299090Overview:
HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Heptyne, 7-chloro- Related Literature
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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